MDNI-caged-L-glutamate
MDNI-caged-L-glutamate
Rapidly and efficiently releases glutamate when photolysed (350 - 365 nm excitation). Water soluble and stable at neutral pH, and pharmacologically inactive at neuronal glutamate receptors (up to 200 μM). 5.5 times more photosensitive than MNI-caged L-glutamate. Laser activation of MDNI-glu evokes a rapid increase in intracellular Ca2+ concentration in astrocytes.
Brand Name:
Vulcanchem
CAS No.:
864085-92-7
VCID:
VC0005145
InChI:
InChI=1S/C14H16N4O8/c1-26-13-7-4-5-16(11(19)3-2-8(15)14(20)21)12(7)9(17(22)23)6-10(13)18(24)25/h6,8H,2-5,15H2,1H3,(H,20,21)
SMILES:
COC1=C(C=C(C2=C1CCN2C(=O)CCC(C(=O)O)N)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C14H16N4O8
Molecular Weight:
368.302
MDNI-caged-L-glutamate
CAS No.: 864085-92-7
Inhibitors
VCID: VC0005145
Molecular Formula: C14H16N4O8
Molecular Weight: 368.302
| CAS No. | 864085-92-7 |
|---|---|
| Product Name | MDNI-caged-L-glutamate |
| Molecular Formula | C14H16N4O8 |
| Molecular Weight | 368.302 |
| IUPAC Name | 2-amino-5-(4-methoxy-5,7-dinitro-2,3-dihydroindol-1-yl)-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C14H16N4O8/c1-26-13-7-4-5-16(11(19)3-2-8(15)14(20)21)12(7)9(17(22)23)6-10(13)18(24)25/h6,8H,2-5,15H2,1H3,(H,20,21) |
| Standard InChIKey | SYNWQVVPBORTQE-QMMMGPOBSA-N |
| SMILES | COC1=C(C=C(C2=C1CCN2C(=O)CCC(C(=O)O)N)[N+](=O)[O-])[N+](=O)[O-] |
| Description | Rapidly and efficiently releases glutamate when photolysed (350 - 365 nm excitation). Water soluble and stable at neutral pH, and pharmacologically inactive at neuronal glutamate receptors (up to 200 μM). 5.5 times more photosensitive than MNI-caged L-glutamate. Laser activation of MDNI-glu evokes a rapid increase in intracellular Ca2+ concentration in astrocytes. |
| Synonyms | Alternative Names: caged MDNI glutamate, DNI glutamate, DNI-GLU |
| PubChem Compound | 71533710 |
| Last Modified | Nov 11 2021 |
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